Cas no 217096-31-6 (2,4-Dimethoxypyridin-3-amine)

• Product Name: 2,4-Dimethoxypyridin-3-amine
• CAS No: 217096-31-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD18255875
• CID: 243385
• PubChem ID: 45122166
• Update Time: 2025-05-20

2,4-Dimethoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,2,4-dimethoxy-
• 3-Amino-2,4-dimethoxypyridine
• 2,4-dimethoxypyridin-3-amine
• EN300-372046
• 217096-31-6
• SCHEMBL3202404
• AB92966
• 3-Pyridinamine, 2,4-dimethoxy-
• AKOS023201673
• Z1255460745
• CS-0449948
• 2, 4-dimethoxypyridin-3-amine
• MFCD18255875
• 2,4-Dimethoxy-3-pyridinamine
• DB-392064
• 2,4-Dimethoxypyridin-3-amine

• MDL： MFCD18255875
• Inchi： 1S/C7H10N2O2/c1-10-5-3-4-9-7(11-2)6(5)8/h3-4H,8H2,1-2H3
• InChI Key： WYDJMYLLHJKBGT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1N)OC

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 57.37

2,4-Dimethoxypyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2,4-Dimethoxypyridin-3-amine

Introduction to 2,4-Dimethoxypyridin-3-amine (CAS No. 217096-31-6)

2,4-Dimethoxypyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 217096-31-6, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of 2,4-Dimethoxypyridin-3-amine, particularly the presence of methoxy groups at the 2nd and 4th positions and an amine group at the 3rd position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a potential building block for the development of novel therapeutic agents.

The synthesis and application of 2,4-Dimethoxypyridin-3-amine have been explored in various research studies, highlighting its role in the development of bioactive molecules. The compound’s ability to serve as a precursor in the synthesis of more complex structures has made it particularly interesting for drug discovery efforts. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in industrial applications.

In the realm of pharmaceutical research, 2,4-Dimethoxypyridin-3-amine has been investigated for its potential as a scaffold or intermediate in the creation of small-molecule drugs. Its pyridine core is a common motif in many bioactive compounds, and modifications at various positions on this core can lead to altered pharmacological properties. For instance, studies have demonstrated the utility of 2,4-Dimethoxypyridin-3-amine in generating derivatives with enhanced binding affinity to specific biological targets. This has opened up avenues for its use in designing inhibitors or agonists for enzymes and receptors involved in various diseases.

One notable area where 2,4-Dimethoxypyridin-3-amine has shown promise is in the development of antiviral and anticancer agents. The structural flexibility of this compound allows chemists to introduce functional groups that can interact with viral proteases or kinases, potentially disrupting viral replication cycles. Similarly, in oncology research, derivatives of 2,4-Dimethoxypyridin-3-amine have been explored for their ability to inhibit key pathways involved in cancer cell proliferation. These findings underscore the importance of 2,4-Dimethoxypyridin-3-amine as a versatile chemical entity in medicinal chemistry.

The chemical reactivity of 2,4-Dimethoxypyridin-3-amine also makes it a valuable tool in synthetic organic chemistry. The presence of both electron-donating methoxy groups and an electron-withdrawing amine group allows for diverse functionalization strategies. For example, nucleophilic substitution reactions can be employed to introduce additional substituents at strategic positions on the pyridine ring. Additionally, redox reactions can be utilized to modify the oxidation state of the nitrogen atom or other heteroatoms within the molecule. These synthetic possibilities have enabled researchers to generate a wide range of derivatives with tailored properties for specific applications.

Recent studies have also highlighted the role of 2,4-Dimethoxypyridin-3-amine in materials science and agrochemical applications. Its ability to participate in coordination chemistry has led to investigations into its use as a ligand or chelating agent in metal complexes. Such complexes have potential applications as catalysts or sensors due to their unique electronic properties. Furthermore, modifications of 2,4-Dimethoxypyridin-3-amine have been explored for developing novel agrochemicals with improved efficacy against pests and diseases while maintaining environmental safety.

The biocidal properties of certain derivatives of 2,4-Dimethoxypyridin-3-amine have also been examined. Researchers have found that incorporating specific functional groups into this scaffold can yield compounds with antimicrobial activity against bacteria, fungi, and other pathogens. This has significant implications for developing new strategies to combat resistant strains of microorganisms and enhance public health outcomes.

In conclusion,2,4-Dimethoxypyridin-3-amineseemingly offers a multifaceted platform for innovation across multiple scientific disciplines. Its structural versatility allows for diverse modifications that can yield compounds with tailored biological activities and industrial applications. As research continues to uncover new synthetic pathways and functional derivatives, 217096 -31 -6 will undoubtedly remain at forefrontof scientific exploration.